Cas no 1807389-83-8 (3-Bromo-5-hydrazinylcinnamic acid)

• Product Name: 3-Bromo-5-hydrazinylcinnamic acid
• CAS No: 1807389-83-8
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• CID: 4979175
• Update Time: 2025-05-25

3-Bromo-5-hydrazinylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-hydrazinylcinnamic acid

• Inchi： 1S/C9H9BrN2O2/c10-7-3-6(1-2-9(13)14)4-8(5-7)12-11/h1-5,12H,11H2,(H,13,14)/b2-1+
• InChI Key： ZNXUPRPXWNNBBQ-OWOJBTEDSA-N
• SMILES： BrC1C=C(C=C(/C=C/C(=O)O)C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-Bromo-5-hydrazinylcinnamic acid

Comprehensive Overview of 3-Bromo-5-hydrazinylcinnamic acid (CAS No. 1807389-83-8): Properties, Applications, and Research Insights

3-Bromo-5-hydrazinylcinnamic acid (CAS No. 1807389-83-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated cinnamic acid derivative features a unique hydrazinyl functional group, making it a versatile intermediate for synthesizing bioactive molecules. With the growing demand for structure-activity relationship (SAR) studies and drug discovery platforms, this compound serves as a critical building block for developing novel therapeutic agents.

The molecular structure of 3-Bromo-5-hydrazinylcinnamic acid combines a cinnamic acid backbone with strategic substitutions at the 3- and 5-positions. The bromo substituent enhances its reactivity in cross-coupling reactions, while the hydrazinyl group offers opportunities for condensation reactions to form hydrazones or other nitrogen-containing heterocycles. Researchers frequently explore its potential in fluorescence probes and metal-organic frameworks (MOFs), aligning with trends in bioimaging technologies and sustainable catalysis.

Recent studies highlight the role of CAS 1807389-83-8 in designing kinase inhibitors and antioxidant agents, addressing current interests in precision medicine and oxidative stress management. Its compatibility with click chemistry protocols further expands its utility in bioconjugation and polymer science. As the scientific community prioritizes green chemistry principles, this compound’s potential in solvent-free synthesis and microwave-assisted reactions is under active investigation.

From an industrial perspective, 3-Bromo-5-hydrazinylcinnamic acid is valued for its scalability in high-throughput screening workflows. Its physicochemical properties, including moderate solubility in polar solvents and stability under ambient conditions, make it suitable for automated synthesis platforms. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to validate its purity, a key consideration for GMP-compliant production.

Emerging applications in agrochemical research and functional materials underscore the interdisciplinary relevance of this compound. For instance, its incorporation into photoresponsive polymers aligns with advancements in smart coatings and renewable energy storage. Additionally, its chemodosimeter properties are being explored for environmental sensing, resonating with global concerns about pollutant detection.

In summary, 3-Bromo-5-hydrazinylcinnamic acid (CAS No. 1807389-83-8) represents a multifaceted tool for modern chemical innovation. Its synergy with cutting-edge research domains—from biopharmaceuticals to nanotechnology—positions it as a compound of enduring scientific and industrial significance. Ongoing studies continue to reveal new dimensions of its applicability, ensuring its prominence in the molecular design landscape.